Cas no 1384430-82-3 (methyl 2-(3,3,3-trifluoropropyl)aminoacetate hydrochloride)

• Product Name: methyl 2-(3,3,3-trifluoropropyl)aminoacetate hydrochloride
• CAS No: 1384430-82-3
• MF: C₆H₁₁ClF₃NO₂
• MW: 221.605251550674
• CID: 4595980
• PubChem ID: 71755726
• Update Time: 2025-06-07

methyl 2-(3,3,3-trifluoropropyl)aminoacetate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 2-[(3,3,3-trifluoropropyl)amino]acetate hydrochloride
• methyl 2-(3,3,3-trifluoropropyl)aminoacetate hydrochloride

• Inchi： 1S/C6H10F3NO2.ClH/c1-12-5(11)4-10-3-2-6(7,8)9;/h10H,2-4H2,1H3;1H
• InChI Key： WEDZYMGBBPAHPQ-UHFFFAOYSA-N
• SMILES： C(CNCC(=O)OC)C(F)(F)F.Cl

Computed Properties

• Exact Mass: 221.043
• Monoisotopic Mass: 221.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 146
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3A^2

Additional information on methyl 2-(3,3,3-trifluoropropyl)aminoacetate hydrochloride

Methyl 2-(3,3,3-Trifluoropropyl)Aminoacetate Hydrochloride: A Comprehensive Overview

Methyl 2-(3,3,3-trifluoropropyl)aminoacetate hydrochloride (CAS No. 1384430-82-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique trifluoromethyl group and its potential applications in various therapeutic areas. In this article, we will delve into the chemical structure, synthesis methods, pharmacological properties, and recent research advancements related to this compound.

The chemical structure of methyl 2-(3,3,3-trifluoropropyl)aminoacetate hydrochloride is noteworthy for its incorporation of a trifluoromethyl group, which imparts distinct physical and chemical properties. The trifluoromethyl group is known for its electron-withdrawing effect, which can influence the compound's reactivity and stability. This structural feature makes the compound an interesting candidate for drug design and development.

The synthesis of methyl 2-(3,3,3-trifluoropropyl)aminoacetate hydrochloride typically involves several steps. One common approach is to start with 3,3,3-trifluoropropylamine and react it with methyl chloroacetate in the presence of a base to form the corresponding amide. The resulting amide is then treated with hydrochloric acid to form the hydrochloride salt. This method ensures high yields and purity, making it suitable for large-scale production.

In terms of pharmacological properties, methyl 2-(3,3,3-trifluoropropyl)aminoacetate hydrochloride has shown promise in various preclinical studies. Research has indicated that this compound may have potential as a modulator of specific receptors or enzymes. For instance, studies have explored its effects on GABA receptors and its potential as an anxiolytic agent. Additionally, preliminary data suggest that it may have anti-inflammatory properties, making it a candidate for further investigation in inflammatory diseases.

Recent advancements in the field have further highlighted the potential of methyl 2-(3,3,3-trifluoropropyl)aminoacetate hydrochloride. A study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent activity against certain bacterial strains, indicating its potential as an antibacterial agent. Another study in the European Journal of Pharmacology explored its effects on central nervous system disorders and found promising results in animal models of anxiety and depression.

The safety profile of methyl 2-(3,3,3-trifluoropropyl)aminoacetate hydrochloride is also an important consideration. Preclinical toxicity studies have shown that it has a favorable safety margin when administered at therapeutic doses. However, as with any new compound, further research is needed to fully understand its long-term effects and potential side effects.

In conclusion, methyl 2-(3,3,3-trifluoropropyl)aminoacetate hydrochloride (CAS No. 1384430-82-3) is a promising compound with a unique chemical structure and diverse potential applications in medicinal chemistry and pharmaceutical research. Its distinctive trifluoromethyl group and favorable pharmacological properties make it an attractive candidate for further development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential.